Cas no 97931-41-4 (Methyl 9H-carbazole-3-carboxylate)

Methyl 9H-carbazole-3-carboxylate structure
97931-41-4 structure
Product Name:Methyl 9H-carbazole-3-carboxylate
CAS No:97931-41-4
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD17214817
CID:837382
PubChem ID:504069
Update Time:2024-10-25

Methyl 9H-carbazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 9H-carbazole-3-carboxylate
    • METHYL 3-CARBAZOLECARBOXYLATE
    • 3-methoxycarbonylcarbazole
    • 9-carbomethoxyfluorene
    • 9H-carbazole-3-carboxylic acid methyl ester
    • 9H-fluorene-9-carboxylic acid methyl ester
    • 9-methoxycarbonylfluorene
    • Carbazol-3-carbonsaeure-methylester
    • carbazole-3-carboxylic acid methyl ester
    • Fluoren-9-carbonsaeure-methylester
    • fluorene-9-carboxylic acid methyl ester
    • methyl 9-fluorene-9-carboxylate
    • methyl carbazole-3-carboxylate
    • Carbazole-3-carboxylic acid, methyl ester (6CI)
    • MFCD17214817
    • FS-9218
    • HY-N3288
    • 97931-41-4
    • 9H-Carbazole-3-carboxylic acid, methyl ester
    • CHEMBL446253
    • AKOS022184723
    • DTXSID701306696
    • SCHEMBL71508
    • HJB8UH38NS
    • Z3241269237
    • EN300-18840943
    • CHEBI:178582
    • LZXXHWWSVRIDGR-UHFFFAOYSA-N
    • Methyl3-carbazolecarboxylate
    • SY254417
    • Carbazole-3-carboxylic acid, methyl ester (6CI); Methyl 9H-carbazole-3-carboxylate
    • BDBM50259669
    • CS-0023813
    • Carbazole-3-carboxylic acid, methyl ester
    • [ "" ]
    • DB-091248
    • MDL: MFCD17214817
    • Inchi: 1S/C14H11NO2/c1-17-14(16)9-6-7-13-11(8-9)10-4-2-3-5-12(10)15-13/h2-8,15H,1H3
    • InChI Key: LZXXHWWSVRIDGR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2C(NC3C2=CC=CC=3)=CC=1)OC

Computed Properties

  • Exact Mass: 225.07900
  • Monoisotopic Mass: 225.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Melting Point: 175-177°C
  • PSA: 42.09000
  • LogP: 3.10770

Methyl 9H-carbazole-3-carboxylate Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

Methyl 9H-carbazole-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 9H-carbazole-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate Solvents: Dimethyl sulfoxide ;  3 h, 130 °C
Reference
C-N bond formation via Cu-catalyzed cross-coupling with boronic acids leading to methyl carbazole-3-carboxylate: synthesis of carbazole alkaloids
Rasheed, Sk.; Rao, D. Nageswar; Reddy, K. Ranjith; Aravinda, S.; Vishwakarma, Ram A.; et al, RSC Advances, 2014, 4(10), 4960-4969

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane ;  2 d, 1 atm, rt
Reference
Regiochemical Switching in Diels-Alder Cycloadditions by Change in Oxidation State of Removable Diene Sulfur Substituents. Synthesis of Carbazoles by Sequential Heteroannulation and Diels-Alder Cycloaddition
Back, Thomas G.; Pandyra, Aleksandra; Wulff, Jeremy E., Journal of Organic Chemistry, 2003, 68(8), 3299-3302

Production Method 3

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Palladium diacetate Solvents: Toluene ;  12 - 24 h, 100 °C
Reference
Mild and Efficient Synthesis of Functionalized Carbazoles via a DBU-Assisted Sequence Involving Cu- and Pd-Catalyzed Coupling Reactions
Khan, Aminur; Karim, Rejaul; Dhimane, Hamid ; Alam, Safiul, ChemistrySelect, 2019, 4(21), 6598-6605

Production Method 4

Reaction Conditions
1.1 Reagents: Oxygen Solvents: Acetic acid ;  20 h, 120 °C
Reference
Palladium-Catalyzed Direct Synthesis of Carbazoles via One-Pot N-Arylation and Oxidative Biaryl Coupling: Synthesis and Mechanistic Study
Watanabe, Toshiaki; Oishi, Shinya; Fujii, Nobutaka; Ohno, Hiroaki, Journal of Organic Chemistry, 2009, 74(13), 4720-4726

Production Method 5

Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Acetonitrile ;  10 h, rt
1.2 Catalysts: Tricyclohexylphosphine ,  Palladium diacetate ;  rt → 100 °C; 1 d, 100 °C
Reference
Synthesis of carbazoles and dibenzofurans via cross-coupling of o-iodoanilines and o-iodophenols with silylaryl triflates and subsequent Pd-catalyzed cyclization
Liu, Zhijian; Larock, Richard C., Tetrahedron, 2007, 63(2), 347-355

Production Method 6

Reaction Conditions
1.1 Reagents: Cupric acetate Catalysts: Palladium diacetate Solvents: Pivalic acid ,  Toluene ;  24 h, 140 °C
Reference
Ligand-Free Pd-Catalyzed Domino Synthesis of Carbazoles via Dehydrogenative Aromatization/C(sp2)-C(sp2) Coupling Sequence
Wen, Lixian; Tang, Lin; Yang, Yu; Zha, Zhenggen; Wang, Zhiyong, Organic Letters, 2016, 18(6), 1278-1281

Production Method 7

Reaction Conditions
1.1 Catalysts: Palladium diacetate Solvents: Acetic acid ;  1 h, reflux
Reference
Mastering tricyclic ring systems for desirable functional cannabinoid activity
Petrov, Ravil R.; Knight, Lindsay; Chen, Shao-Rui; Wager-Miller, Jim; McDaniel, Steven W.; et al, European Journal of Medicinal Chemistry, 2013, 69, 881-907

Production Method 8

Reaction Conditions
1.1 Reagents: tert-Butyl nitrite Solvents: 1,2-Dichloroethane ;  10 min, rt
1.2 Reagents: Oxygen ;  10 min, rt; 24 h, rt
Reference
Visible-Light-Induced Synthesis of Carbazoles by in Situ Formation of Photosensitizing Intermediate
Chatterjee, Tanmay; Roh, Geum-bee; Shoaib, Mahbubul Alam; Suhl, Chang-Heon; Kim, Jun Soo ; et al, Organic Letters, 2017, 19(7), 1906-1909

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium Solvents: Dimethyl sulfoxide ;  25 min, 180 °C
Reference
Direct arylation-based synthesis of carbazoles using an efficient palladium nanocatalyst under microwave irradiation
Steingruber, H. Sebastian; Mendioroz, Pamela; Volpe, Maria A.; Gerbino, Dario C., International Electronic Conference on Synthetic Organic Chemistry, 2020, (2020), 1-11

Production Method 10

Reaction Conditions
1.1 Catalysts: [2-[Bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino-κP]-N,N-dimethylbenzenamine]chlor… Solvents: Methanol ;  rt → 0 °C
1.2 Reagents: Silver hexafluoroantimonate ;  24 h, 80 °C
Reference
Ligand-Enabled Gold-Catalyzed C(sp2)-N Cross-Coupling Reactions of Aryl Iodides with Amines
Akram, Manjur O.; Das, Avishek; Chakrabarty, Indradweep; Patil, Nitin T., Organic Letters, 2019, 21(19), 8101-8105

Production Method 11

Reaction Conditions
1.1 Reagents: Pivalic acid ,  Potassium carbonate Catalysts: Palladium diacetate ;  17 h, 110 °C
1.2 Reagents: Water
Reference
Method for preparing carbazole derivative with phenolic compound
, China, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Palladium diacetate Solvents: Dimethylformamide ;  5 min, rt; 60 min, 100 °C
Reference
Microwave-assisted synthesis of functionalized carbazoles via palladium-catalyzed aryl C-H activation and study of their interactions with calf-thymus DNA
Alam, Safiul; Karim, Rejaul; Khan, Aminur; Mallick, Asifur Rahaman; Sepay, Nayim; et al, Synthetic Communications, 2022, 52(18), 1834-1855

Production Method 13

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Toluene ;  23 °C; 24 h, 23 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
First Inverse Electron-Demand Diels-Alder Methodology of 3-Chloroindoles and Methyl Coumalate to Carbazoles
Guney, Tezcan; Lee, Jennifer J.; Kraus, George A., Organic Letters, 2014, 16(4), 1124-1127

Production Method 14

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ;  1 h, reflux
Reference
Synthesis of Carbazoles by a Diverted Bischler-Napieralski Cascade Reaction
Faltracco, Matteo; Ortega-Rosales, Said; Janssen, Elwin; Cioc, Razvan C.; Vande Velde, Christophe M. L.; et al, Organic Letters, 2021, 23(8), 3100-3104

Production Method 15

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium Solvents: Dimethyl sulfoxide ;  25 min, 180 °C
1.2 Reagents: Ethyl acetate
Reference
Convenient One-Pot Synthesis of 9H-Carbazoles by Microwave Irradiation Employing a Green Palladium-Based Nanocatalyst
Steingruber, H. Sebastian; Mendioroz, Pamela; Volpe, Maria A.; Gerbino, Dario C., Synthesis, 2021, 53(21), 4048-4058

Production Method 16

Reaction Conditions
1.1 Reagents: Palladium diacetate Solvents: Acetic acid ;  1 h, 120 °C
Reference
Preparation of carbazolamide derivative or salts as imhibitor of RORγt
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Palladium diacetate Solvents: Acetic acid ;  1 h, reflux
Reference
Carbazoles and azacarbazoles as cannabinoid receptor modulators and their preparation and use for the treatment of diseases
, United States, , ,

Production Method 18

Reaction Conditions
1.1 Solvents: Toluene ;  rt → 110 °C
Reference
The synthetic studies of carbazole alkaloids
Yokoyama, Hajime; Shoji, Yuzen; Kubo, Takayoshi; Miyazawa, Masahiro; Hirai, Yoshiro, Heterocycles, 2015, 91(9), 1752-1762

Production Method 19

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  X-Phos Solvents: Toluene ;  1 h, 100 °C; 100 °C → rt
1.2 Reagents: Oxygen Solvents: Acetic acid ;  10 h, 100 °C
Reference
Preparation of 9H-carbazole and 9H-pyrido[3,4-b]indole derivatives as Eg5 inhibitors
, Japan, , ,

Production Method 20

Reaction Conditions
1.1 Catalysts: Dabco Solvents: Dimethylformamide ;  4 h, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
An Improved Synthesis of Carbazoles via Domino Reaction of N-Protected-2-methylindoles with DMF-DMA/DMA-DMA
Sureshbabu, Radhakrishnan; Mohanakrishnan, Arasambattu K., Journal of Heterocyclic Chemistry, 2012, 49(4), 913-918

Methyl 9H-carbazole-3-carboxylate Raw materials

Methyl 9H-carbazole-3-carboxylate Preparation Products

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